Cas no 146954-77-0 (5'-O-DMT-N4-Bz-2'-F-dC)

• Product Name: 5'-O-DMT-N4-Bz-2'-F-dC
• CAS No: 146954-77-0
• MF: C₃₇H₃₄FN₃O₇
• MW: 651.680173397064
• CID: 2952281
• PubChem ID: 10055052
• Update Time: 2025-10-29

5'-O-DMT-N4-Bz-2'-F-dC Chemical and Physical Properties

Names and Identifiers

• 5'-O-(4,4'-二甲氧基三苯甲基)-N4-苯甲酰-2'-氟-2'-脱氧胞苷
• N-benzoyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-2'-fluoro- Cytidine
• Cytidine, N-benzoyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-2'-fluoro-
• 5'-O-DMT-N4-Bz-2'-F-dC
• 5'-O-DMT-N4-BENZOYL-2'-FLUORO-2'-DEOXYCYTIDINE
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-fluoro-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N-{1-{5-O-[bis-(4-methoxyphenyl)phenylmethyl]-2-deoxy-2-fluoro-D-arabinofuranosyl}-1,2-dihydro-2-oxo-4-pyrimidinyl}-benzamide
• N4-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluorocytidine
• Cytidine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMe
• PD156750
• N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-fluoro-2'-deoxycytidine
• AC-32229
• DA-49881
• MS-30967
• 146954-77-0
• 1241724-98-0
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• AKOS040755645
• HG1121
• CS-0159288
• Cytidine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro-
• J-700307
• HY-138603
• J-700128

• Inchi： 1S/C37H34FN3O7/c1-45-28-17-13-26(14-18-28)37(25-11-7-4-8-12-25,27-15-19-29(46-2)20-16-27)47-23-30-33(42)32(38)35(48-30)41-22-21-31(40-36(41)44)39-34(43)24-9-5-3-6-10-24/h3-22,30,32-33,35,42H,23H2,1-2H3,(H,39,40,43,44)/t30-,32-,33-,35-/m1/s1
• InChI Key： RAIBEZUVTIPFOJ-NHASGABXSA-N
• SMILES： F[C@H]1[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O

Computed Properties

• Exact Mass: 651.23807859g/mol
• Monoisotopic Mass: 651.23807859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 5'-O-DMT-N4-Bz-2'-F-dC

Introduction to Compound with CAS No. 146954-77-0 and Product Name: 5'-O-DMT-N4-Bz-2'-F-dC

The compound with the CAS number 146954-77-0 and the product name 5'-O-DMT-N4-Bz-2'-F-dC represents a significant advancement in the field of nucleoside chemistry, particularly in the development of modified nucleosides for therapeutic applications. These modifications are designed to enhance the stability, bioavailability, and pharmacological properties of nucleoside analogs, making them more effective in treating a variety of diseases, including viral infections and certain types of cancer.

The 5'-O-DMT-N4-Bz-2'-F-dC molecule is a derivative of deoxycytidine, where several key modifications have been introduced. The 5'-O-DMT (5'-O-(2,6-dimethylphenylthio)) group enhances the chemical stability of the nucleoside by protecting it from enzymatic degradation. This modification is particularly important in pharmaceutical applications where the compound needs to maintain its integrity in biological systems. The N4-Bz (N4-benzoyl) group further stabilizes the molecule by adding a bulky aromatic ring that reduces the likelihood of unwanted interactions with nucleases.

The 2'-F (2'-fluoro) substitution is another critical modification that imparts unique properties to the nucleoside. The fluorine atom at the 2' position increases the metabolic stability of the compound by preventing deamination, a common degradation pathway for cytidine analogs. This modification has been widely used in the development of antiviral drugs, where maintaining the integrity of the nucleoside structure is crucial for efficacy.

Recent research has highlighted the potential of 5'-O-DMT-N4-Bz-2'-F-dC as a lead compound for antiviral therapies. Studies have demonstrated its efficacy against several viral strains, including those responsible for hepatitis B and C. The combination of stabilizing modifications makes this compound more resistant to degradation, allowing it to exert its antiviral effects over a longer period. This prolonged activity could reduce the frequency of dosing required, improving patient compliance and overall treatment outcomes.

In addition to its antiviral properties, 5'-O-DMT-N4-Bz-2'-F-dC has shown promise in preclinical studies as a potential therapeutic agent for certain types of cancer. The modifications not only enhance its stability but also improve its ability to interact with specific enzymes and receptors involved in cancer cell proliferation. By targeting these pathways, the compound may be able to inhibit tumor growth and induce apoptosis in cancer cells. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

The synthesis of 5'-O-DMT-N4-Bz-2'-F-dC involves a multi-step process that requires careful optimization to ensure high yields and purity. The introduction of each modification must be carefully controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce these complex molecules with greater efficiency, paving the way for their widespread use in pharmaceutical applications.

The pharmacokinetic properties of 5'-O-DMT-N4-Bz-2'-F-dC are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its optimal dosage and administration schedule. Preliminary studies suggest that this compound exhibits good oral bioavailability and prolonged half-life, which could make it a viable candidate for oral formulations. This would be particularly beneficial for patients who require long-term therapy.

One of the most exciting aspects of 5'-O-DMT-N4-Bz-2'-F-dC is its potential for combination therapy. By pairing it with other antiviral or anticancer agents, researchers may be able to achieve synergistic effects that enhance treatment outcomes while minimizing side effects. Combination therapy is already a cornerstone of modern medicine, and compounds like 5'-O-DMT-N4-Bz-2'-F-dC could play a significant role in expanding this approach.

The development of nucleoside analogs like 5'-O-DMT-N4-Bz-2'-F-dC continues to be driven by advances in computational chemistry and molecular modeling. These tools allow researchers to predict how modifications will affect the structure and function of nucleosides, enabling them to design more effective compounds with greater precision. As computational methods improve, we can expect to see even more innovative derivatives being developed for therapeutic use.

In conclusion, 5'-O-DMT-N4-Bz-2'-F-dC represents a significant step forward in nucleoside chemistry with promising applications in antiviral and anticancer therapies. Its unique modifications enhance stability and bioavailability while improving pharmacological properties. Ongoing research continues to uncover new potential uses for this compound, making it a valuable tool in the fight against various diseases.